7-Azaspiro[3.5]nonane-7-sulfonyl chloride

• Molecular Formula: C8H14ClNO2S
• Molecular Weight: 223.72 g/mol
• SMILES: C1CC2(C1)CCN(CC2)S(=O)(=O)Cl
• InChI: InChI=1S/C8H14ClNO2S/c9-13(11,12)10-6-4-8(5-7-10)2-1-3-8/h1-7H2
• InChIKey: AQTVVHGAUAWZPM-UHFFFAOYSA-N

7-Azaspiro[3.5]nonane-7-sulfonyl chloride Overview

7-Azaspiro[3.5]nonane-7-sulfonyl chloride (CAS 1936504-44-7) is an azaspirocyclic sulfonyl chloride that combines a rigid [3.5]-spirocyclic amine scaffold with a reactive sulfonyl chloride electrophile . This structural motif places the sulfonyl chloride group directly on the spirocyclic nitrogen, creating a conformationally constrained building block for sulfonamide and sulfonate ester synthesis. The parent 7-azaspiro[3.5]nonane scaffold is a recognized privileged structure in medicinal chemistry, appearing in antagonists of the muscarinic acetylcholine receptor M4 (mAChR M4) and agonists of GPR119 [1].

Sulfonamide synthesis building block with conformationally constrained spirocyclic scaffold

Reported in M4 muscarinic antagonist patent series as core motif

• [1] Lindsley, C. W., Conn, P. J., Engers, D. W., Bender, A. M., & Engers, J. L. (2021). US Patent 11,149,022 B2. Antagonists of the muscarinic acetylcholine receptor M4. View Source

Why 7-Azaspiro[3.5]nonane-7-sulfonyl chloride Is Unique

Generic sulfonyl chlorides such as piperidine-1-sulfonyl chloride or morpholine-4-sulfonyl chloride lack the conformational rigidity and three-dimensional shape of the 7-azaspiro[3.5]nonane cage. This rigidity directly impacts the spatial presentation of the sulfonamide pharmacophore once the chloride is displaced by an amine nucleophile. Even among azaspiro sulfonyl chlorides, variation in ring size—for example, moving from a [3.5] to a [4.5] or [5.5] system—alters the exit vector angle and steric environment around the sulfonamide bond, which can be decisive for target binding and selectivity in medicinal chemistry programs .

Unconstrained sulfonyl chlorides (piperidine, morpholine) lack spiro-fused rigidity; spatial presentation of the sulfonamide may differ.

Alternative spiro ring sizes ([4.5], [5.5]) alter exit vector angle and steric environment; target binding may shift.

Comparison with Spirocyclic Analogues

Lipophilicity (XLogP3) Comparison

The predicted partition coefficient (XLogP3) of 7-azaspiro[3.5]nonane-7-sulfonyl chloride is 2.3 , indicating moderate lipophilicity. When compared to the marketed compound 1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl chloride, which contains two oxygen atoms in the ketal ring, the [3.5] system without ring-oxygen atoms is more lipophilic. A direct quantitative comparison with the oxygenated analog requires explicit measurement, but the structural difference suggests a meaningful divergence in the partition coefficient that would affect membrane permeability and solubility in early drug discovery.

Lipophilicity (XLogP3)

Class-level inference

XLogP3 = 2.3

Higher lipophilicity than oxygenated analog suggests distinct ADME trajectory

Computed value; experimental determination advised

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	1,4-Dioxa-8-azaspiro[4.5]decane-8-sulfonyl chloride (XLogP3 not publicly disclosed; expected lower due to oxygenated ring)
Quantified Difference	Quantitative difference not calculated due to missing comparator data; structural comparison indicates higher lipophilicity for target compound.
Conditions	Computed by XLogP3 algorithm; vendor-reported value on smolecule.com.

Why This Matters

Lipophilicity is a key determinant of ADME properties; a distinct XLogP3 value can guide selection when building series of spirocyclic sulfonamides for lead optimization.

Molecular Weight and Heavy Atom Count

7-Azaspiro[3.5]nonane-7-sulfonyl chloride has a molecular weight of 223.72 g/mol and contains 13 heavy atoms . A close analog, 3-azaspiro[5.5]undecane-3-sulfonyl chloride, has a molecular weight of 251.77 g/mol and 16 heavy atoms [1]. The lower molecular weight and smaller heavy-atom count of the target compound place it more comfortably within the molecular-weight window preferred for fragment-based screening (heavy atom count ≤ 14 for fragment libraries).

MW & Heavy Atoms

Cross-study comparable

223.72 g/mol, 13 heavy atoms

Lower atom count may favor fragment-based screening libraries

Vendor-reported values; 28 g/mol lighter than larger spiro analog

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 223.72 g/mol, 13 heavy atoms
Comparator Or Baseline	3-Azaspiro[5.5]undecane-3-sulfonyl chloride (MW = 251.77 g/mol, 16 heavy atoms)
Quantified Difference	Target compound is 28.05 g/mol lighter and has 3 fewer heavy atoms.
Conditions	Vendor-reported data from smolecule.com and kuujia.com.

Why This Matters

In fragment-based lead generation, every heavy atom matters; the lower atom count of the 7-azaspiro[3.5]nonane sulfonyl chloride makes it a more attractive fragment-sized starting point.

• [1] Kuujia. (2024). 3-Azaspiro[5.5]undecane-3-sulfonyl chloride product page. CAS 1340329-50-1. View Source

Exit Vector Geometry vs. 8-Azaspiro[4.5]decane

The 7-azaspiro[3.5]nonane scaffold imposes a distinct spatial orientation of the sulfonamide group relative to the cyclobutane ring. In silico conformational analysis of the parent amine shows that the nitrogen lone pair occupies an equatorial-like position relative to the cyclobutane plane, yielding an exit vector that differs from the 8-azaspiro[4.5]decane scaffold, where the larger cyclopentane ring alters the dihedral angle between the nitrogen and the spiro-junction [1]. While explicit vector coordinates are not uniformly reported across vendors, the difference in ring size (cyclobutane vs. cyclopentane) necessarily changes the geometry of substituents emerging from the spirocyclic nitrogen.

Exit Vector Geometry

Class-level inference

Cyclobutane vs cyclopentane alters nitrogen trajectory

Exit vector variation may affect sub-pocket occupation in SAR studies

Scaffold-level reasoning; no published vector coordinates

Evidence Dimension	Exit vector geometry of sulfonamide group
Target Compound Data	7-azaspiro[3.5]nonane scaffold; sulfonamide attached to nitrogen of a piperidine ring spiro-fused to cyclobutane.
Comparator Or Baseline	8-azaspiro[4.5]decane scaffold; sulfonamide attached to nitrogen of a piperidine ring spiro-fused to cyclopentane.
Quantified Difference	Exact bond-angle difference not quantified in public data; class-level structural reasoning suggests altered trajectory for substituent presentation.
Conditions	Scaffold comparison based on published structural formulas; no single controlled experiment available.

Why This Matters

The exit vector can determine whether a sulfonamide group occupies a given sub-pocket within a protein binding site; procurement decisions based on scaffold geometry are common when building structure-activity relationship tables.

• [1] Lindsley, C. W., Conn, P. J., Engers, D. W., Bender, A. M., & Engers, J. L. (2021). US Patent 11,149,022 B2. Antagonists of the muscarinic acetylcholine receptor M4. View Source

M4 Antagonist SAR Integration

The 7-azaspiro[3.5]nonane scaffold is specifically claimed in US Patent 11,149,022 B2 as a core motif for M4 muscarinic antagonists [1]. The sulfonyl chloride derivative serves as the direct precursor for introducing substituted amines to generate the sulfonamide-linked final compounds. In the patent SAR, derivatives containing the 7-azaspiro[3.5]nonane-7-sulfonamide moiety exhibited M4 antagonist activity, whereas analogous series built on alternative spirocyclic cores such as 8-azaspiro[4.5]decane were not disclosed as active in the same potency range, indicating scaffold-dependent pharmacology. This provides procurement-level evidence that selecting the 7-azaspiro[3.5]nonane sulfonyl chloride is essential for accessing the M4 antagonist chemical space described in the patent.

M4 Antagonist SAR

Class-level inference

7-azaspiro[3.5]nonane sulfonamides active; alternative scaffolds not disclosed

Scaffold-dependent M4 antagonist activity reported; essential for replicating patent series

Patent US 11,149,022 B2; no explicit IC50 comparator

Evidence Dimension	Scaffold-dependent M4 antagonist activity
Target Compound Data	7-azaspiro[3.5]nonane-7-sulfonamide derivatives disclosed as M4 antagonists in US 11,149,022 B2.
Comparator Or Baseline	8-azaspiro[4.5]decane sulfonamide derivatives not disclosed as active M4 antagonists in the same patent.
Quantified Difference	No explicit IC50 comparison between scaffolds provided in the patent; scaffold exclusivity inferred from claims.
Conditions	Patent example compounds and claims; biological data for specific 7-azaspiro[3.5]nonane derivatives provided within the patent.

Why This Matters

For research groups pursuing M4 antagonists, procurement of the 7-azaspiro[3.5]nonane sulfonyl chloride is indispensable for replicating the patented chemical series.

• [1] Lindsley, C. W., Conn, P. J., Engers, D. W., Bender, A. M., & Engers, J. L. (2021). US Patent 11,149,022 B2. Antagonists of the muscarinic acetylcholine receptor M4. View Source

Applications of 7-Azaspiro[3.5]nonane-7-sulfonyl chloride

M4 Antagonist Library Synthesis

7-Azaspiro[3.5]nonane-7-sulfonyl chloride is the direct electrophilic partner for introducing the 7-azaspiro[3.5]nonane-7-sulfonamide motif into M4 antagonist lead series, as established by Vanderbilt University's patent estate . Researchers developing CNS-penetrant M4 antagonists can use this compound to rapidly prepare focused compound libraries via parallel sulfonamide synthesis.

Fragment Library Construction

With a molecular weight of 223.72 g/mol and 13 heavy atoms, this sulfonyl chloride fits the physicochemical boundaries of a fragment library . It can be used to generate spirocyclic sulfonamide fragments for primary screening against diverse targets, where its lower molecular weight and less lipophilic nature (XLogP3 = 2.3) relative to larger spirocyclic sulfonyl chlorides may improve hit rates in fragment-based campaigns.

Scaffold-Hopping Sulfonamide Optimization

When a lead series containing a flexible sulfonamide linker requires conformational constraint, the 7-azaspiro[3.5]nonane scaffold provides a rigid alternative to simple piperidine or morpholine sulfonamides. Procurement of this specific sulfonyl chloride enables back-to-back comparison with the 8-azaspiro[4.5]decane and 3-azaspiro[5.5]undecane sulfonyl chloride analogs to map the optimal spirocyclic ring size for potency and selectivity.

Covalent Probe Synthesis

The sulfonyl chloride group can be used to covalently label nucleophilic residues in enzymes or to generate sulfonamide-based activity-based probes. The spirocyclic framework imparts a unique three-dimensional shape that can improve selectivity for a target enzyme over off-target sulfonylation, although direct comparative selectivity data against other spirocyclic sulfonyl chlorides is not yet available in the public domain.

Application

Selection Property

Validation Focus

M4 antagonist library synthesis

Scaffold-specific sulfonamide reactivity

M4 patent SAR series replication

Fragment library construction

MW and heavy atom count within fragment space

Fragment screening hit expansion potential

Scaffold-hopping sulfonamide optimization

Conformational constraint vs. flexible sulfonamides

Potency/selectivity mapping across spiro analogs

Covalent probe synthesis

Three-dimensional spirocyclic shape

Target selectivity profiling over off-target nucleophiles